Cas no 561-56-8 (GIBBERELLIN A5)
GIBBERELLIN A5 structure
GIBBERELLIN A5 Properties
Names and Identifiers
-
- GIBBERELLIN A5
- 4a,1-(epoxymethano)-7,9a-methanobenz[a]azulene-10-carboxylic acid, 1,4,4b,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1-methyl-8-methylene-13-oxo-, (1R,4aR,4bR,7S,9aS,10S,10aR)-
- SCHEMBL2304063
- 7alpha-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibb-3-ene-10beta-carboxylic acid
- CS-0163640
- CHEBI:29598
- (1 alpha,4a alpha,4b beta,10 beta)-4a,7-Dihydroxy-1-methyl-8-methylenegibb-2-ene-1,10-dicarboxylic acid,1,4a-Lactone
- Q27110166
- 561-56-8
- HY-N9418
- (1R,2R,5S,8S,9S,10R,11R)-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1(5,8).0(1,10).0(2,8)]heptadec-12-ene-9-carboxylic acid
- GA5
- DTXSID40332094
- LMPR0104170028
- (1R,2R,5S,8S,9S,10R)-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-12-ene-9-carboxylic acid
- Gibberellin A5
- DA-53554
- G90957
- +Expand
-
- ZOWHLBOPCIHIHW-KQBHUUJHSA-N
- InChI=1S/C19H22O5/c1-10-8-17-9-18(10,23)7-4-11(17)19-6-3-5-16(2,15(22)24-19)13(19)12(17)14(20)21/h3,5,11-13,23H,1,4,6-9H2,2H3,(H,20,21)/t11-,12-,13-,16-,17+,18+,19-/m1/s1
- CC12C=CCC3(C1C(C45C3CCC(C4)(C(=C)C5)O)C(=O)O)OC2=O
Computed Properties
- 330.147
- 2
- 5
- 1
- 330.147
- 24
- 740
- 0
- 6
- 1
- 0
- 0
- 1
- 1.2
- 83.8Ų
Experimental Properties
- 1.639
- 573.8°C at 760 mmHg
- 255 - 257°C
- 0.0±3.6 mmHg at 25°C
- 211.3°C
- DMSO (Slightly), Ethanol (Slightly), Methanol (Slightly)
- 1.41
GIBBERELLIN A5 Price
GIBBERELLIN A5 Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:561-56-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:561-56-8)
TANG SI LEI
15026964105
2881489226@qq.com
GIBBERELLIN A5 Related Literature
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1. Inhibitors of the biosynthesis of gibberellins. Part 1. 7-Fluoro-10β-fluoromethyl-1β,8-dimethylgibbane-1α,4aα-carbolactoneKeith Boulton,Brian E. Cross J. Chem. Soc. Perkin Trans. 1 1981 427
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2. Allylic chlorination of gibberellins A3 and A7 methyl esters and of gibberellin A3: preparation of gibberellin A5John R. Bearder,Paul S. Kirkwood,Jake MacMillan J. Chem. Soc. Perkin Trans. 1 1981 672
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3. The solvolysis of gibberellin A5 methyl ester toluene-p-sulphonate — a bicyclo[3,2,1]octane bridgehead derivativeJ. MacMillan,R. J. Pryce J. Chem. Soc. C 1967 550
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4. The solvolysis of gibberellin A5 methyl ester toluene-p-sulphonate — a bicyclo[3,2,1]octane bridgehead derivativeJ. MacMillan,R. J. Pryce J. Chem. Soc. C 1967 550
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5. Partial synthesis of gibberellin A9 and [3α- and 3β-2H1]gibberellin A9; gibberellin A5 and [1β,3-2H2 and -3H2]gibberellin A5; and gibberellin A20 and [1β,3α-2H2 and -3H2]gibberellin A20Michael H. Beale,Paul Gaskin,Paul S. Kirkwood,Jake MacMillan J. Chem. Soc. Perkin Trans. 1 1980 885
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D. C. Aldridge,John Frederick Grove,R. N. Speake,B. K. Tidd,W. Klyne J. Chem. Soc. 1963 143
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L. N. Mander Nat. Prod. Rep. 1988 5 541
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